N-(3-chloro-4-fluorophenyl)-N'-{2-hydroxy-2-[4-(thiophen-2-yl)phenyl]ethyl}ethanediamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]oxamide
• InChI: InChI=1S/C20H16ClFN2O3S/c21-15-10-14(7-8-16(15)22)24-20(27)19(26)23-11-17(25)12-3-5-13(6-4-12)18-2-1-9-28-18/h1-10,17,25H,11H2,(H,23,26)(H,24,27)
• InChI Key: KHUMJHRBPOXZHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(C=C2)C(CNC(=O)C(=O)NC3=CC(=C(C=C3)F)Cl)O
• Molecular Formula: C20H16ClFN2O3S
• Molecular Weight: 418.9 g/mol

Description

This compound is a complex organic molecule with multiple functional groups. It contains a chloro-fluorophenyl group, a thiophenyl group, and an ethanediamide group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the ethanediamide group and the attachment of the chloro-fluorophenyl and thiophenyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the chloro, fluoro, and thiophenyl groups could potentially influence the compound’s shape, polarity, and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role. Unfortunately, without specific experimental data, it’s difficult to provide a detailed analysis of these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with in the body. Unfortunately, without specific experimental data, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the way it’s handled or stored. Without specific data, it’s difficult to provide a detailed analysis of these aspects.